Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl-

• CAS No.: 58978-19-1
• Molecular Formula: C18H18
• Molecular Weight: 234.3 g/mol
• IUPAC Name: 1,1-dimethyl-4-phenyl-2H-naphthalene
• InChI: InChI=1S/C18H18/c1-18(2)13-12-15(14-8-4-3-5-9-14)16-10-6-7-11-17(16)18/h3-12H,13H2,1-2H3
• InChI Key: QNYVBQUOXLGIOO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=C(C2=CC=CC=C21)C3=CC=CC=C3)C

Description

Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl- is an organic compound with the molecular formula C18H18 and a molecular weight of 234.34 This compound is a derivative of naphthalene, characterized by the presence of a phenyl group and two methyl groups attached to the naphthalene ring system

Preparation Methods

The synthesis of Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl- can be achieved through several synthetic routes. One common method involves the hydrogenation of naphthalene derivatives in the presence of a catalyst. The reaction conditions typically include elevated temperatures and pressures to facilitate the hydrogenation process . Industrial production methods may involve similar catalytic hydrogenation processes, optimized for large-scale production.

Chemical Reactions Analysis

Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthoquinones, while reduction can produce dihydronaphthalenes.

Scientific Research Applications

Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl- has several scientific research applications. In chemistry, it is used as a precursor for the synthesis of more complex organic molecules. In biology and medicine, it may be studied for its potential pharmacological properties, including antimicrobial and anticancer activities . Additionally, this compound can be utilized in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Naphthalene, 1,2-dihydro-1,1-dimethyl-4-phenyl- can be compared with other similar compounds, such as 1,2-dihydro-4-phenylnaphthalene and 1,2-dihydronaphthalene These compounds share structural similarities but differ in the presence and position of substituents on the naphthalene ring